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Compound of Interest

Compound Name: AM-2394

Cat. No.: B605374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AM-2394 is a potent and structurally distinct allosteric activator of glucokinase (GK), an

enzyme crucial for glucose homeostasis.[1][2][3][4][5] As a glucokinase activator (GKA), AM-
2394 enhances the enzyme's affinity for glucose, promoting the phosphorylation of glucose to

glucose-6-phosphate. This mechanism is central to its function in regulating blood sugar levels,

making it a significant compound in metabolic disease research, particularly for type 2 diabetes.

Proper preparation of stock solutions is the foundational step for accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for AM-2394 in in vitro

studies due to the compound's good solubility in it.

Chemical Properties of AM-2394
A clear understanding of the physicochemical properties of AM-2394 is essential for its

effective use in research.
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Property Value Reference

Molecular Formula C₂₂H₂₅N₅O₄

Molecular Weight 423.47 g/mol

CAS Number 1442684-77-6

Appearance
White to off-white crystalline

solid

Target Glucokinase (GK)

EC₅₀ 60 nM

Solubility of AM-2394 in DMSO
AM-2394 exhibits high solubility in DMSO, though it is important to use fresh, anhydrous

DMSO as the solvent is hygroscopic and absorbed moisture can reduce solubility.

Solvent Solubility Notes

DMSO ≥ 30 mg/mL (≥ 70.84 mM) Saturation may be higher.

DMSO 85 mg/mL (200.72 mM)
Use fresh, moisture-free

DMSO.

DMSO:PBS (pH 7.2) (1:1) 0.50 mg/mL

Water Insoluble

Experimental Protocol: Preparing a 10 mM AM-2394
Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of AM-2394 in DMSO. This

concentration is a common starting point for creating working solutions for various cellular and

enzymatic assays.

Materials:
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AM-2394 powder

Anhydrous (cell culture grade) Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in foil

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: Allow the AM-2394 vial to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing AM-2394: Carefully weigh out 1 mg of AM-2394 powder using a calibrated

analytical balance and transfer it to a sterile amber vial.

Calculating DMSO Volume: To prepare a 10 mM stock solution from 1 mg of AM-2394 (MW:

423.47 g/mol ), the required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 423.47 g/mol ) = 0.00023614 L

Volume (µL) = 236.14 µL

Dissolving the Compound: Add 236.14 µL of anhydrous DMSO to the vial containing the AM-
2394 powder.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved,

resulting in a clear solution. Gentle warming or sonication can be used to aid dissolution if

necessary.

Storage: Store the stock solution at -20°C for short-term storage (up to 1 year) or at -80°C for

long-term storage (up to 2 years). Aliquot the stock solution into smaller volumes to avoid
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repeated freeze-thaw cycles.

Stock Solution Preparation Workflow

Workflow for Preparing AM-2394 Stock Solution
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for preparing a stock solution of AM-2394 in

DMSO.

AM-2394 Signaling Pathway
AM-2394 functions by allosterically activating glucokinase (GK), which plays a pivotal role in

glucose metabolism, primarily in hepatocytes and pancreatic β-cells. In pancreatic β-cells, the

activation of GK leads to an increase in glucose-6-phosphate, which in turn elevates the

ATP/ADP ratio. This change results in the closure of ATP-sensitive potassium channels,

depolarization of the cell membrane, and subsequent influx of calcium ions, triggering insulin

secretion. In hepatocytes, enhanced GK activity promotes glucose uptake and conversion to

glycogen, thereby reducing hepatic glucose output.

Glucokinase Activation Pathway by AM-2394
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Mechanism of Action of AM-2394
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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